![molecular formula C21H21N3O3S B4185102 N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide](/img/structure/B4185102.png)
N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide
Overview
Description
N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide, also known as MI-1061, is a small molecule inhibitor that has been studied for its potential therapeutic applications in cancer treatment. MI-1061 has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Mechanism of Action
N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide inhibits the activity of NMT by binding to a specific site on the enzyme. NMT is involved in the modification of certain proteins that are critical for the growth and proliferation of cancer cells. By inhibiting NMT, N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide disrupts this process and slows down the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide has been shown to have a selective inhibitory effect on NMT, with minimal effects on other enzymes and proteins. It has also been shown to have low toxicity in normal cells, indicating that it may have a favorable safety profile for use in cancer treatment. N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide has been shown to inhibit tumor growth and metastasis in preclinical studies, suggesting that it may have potential as a therapeutic agent for cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide is its specificity for NMT, which allows for targeted inhibition of cancer cell growth without affecting normal cells. Another advantage is its low toxicity, which may make it a safer alternative to other cancer therapies. However, one limitation of N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide is its limited solubility in water, which may make it difficult to administer in certain forms. Additionally, further studies are needed to determine the optimal dosage and administration schedule for N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide.
Future Directions
There are several future directions for research on N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide. One area of interest is the development of more soluble forms of the compound for easier administration. Another area of interest is the investigation of N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide in combination with other cancer therapies, such as immunotherapy. Additionally, further studies are needed to determine the optimal dosage and administration schedule for N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide in clinical trials. Finally, the potential use of N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide in other diseases, such as viral infections, may also be explored.
Scientific Research Applications
N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of the enzyme N-myristoyltransferase (NMT), which is involved in the growth and proliferation of cancer cells. N-{4-[(mesitylamino)sulfonyl]phenyl}isonicotinamide has been tested in vitro and in vivo for its ability to inhibit tumor growth and metastasis. It has also been studied in combination with other cancer therapies, such as chemotherapy and radiation therapy.
properties
IUPAC Name |
N-[4-[(2,4,6-trimethylphenyl)sulfamoyl]phenyl]pyridine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3S/c1-14-12-15(2)20(16(3)13-14)24-28(26,27)19-6-4-18(5-7-19)23-21(25)17-8-10-22-11-9-17/h4-13,24H,1-3H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKZQPTFUWYTFID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=NC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.